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Compound of Interest

Compound Name: Galaxolidone

CAS No.: 507442-49-1

Cat. No.: B590820

Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Galaxolidone, a metabolite of the widely used fragrance ingredient

Galaxolide, requires careful handling due to its environmental persistence and potential

ecological impact.[1][2][3][4] This guide provides essential, step-by-step procedures for the

proper disposal of Galaxolidone, drawing upon safety data for its parent compound,

Galaxolide, in the absence of specific official guidelines for Galaxolidone itself.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Galaxolidone with appropriate

personal protective equipment (PPE). This includes:

Eye and Face Protection: Use safety glasses with side shields or chemical goggles that are

tested and approved under government standards such as NIOSH (US) or EN 166 (EU).

Skin Protection: Wear protective gloves and inspect them before use. Utilize a proper glove

removal technique to avoid skin contact. An impervious lab coat is also recommended.
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Respiratory Protection: In case of vapors, mist, or gas, use a suitable respirator and ensure

adequate ventilation.

In the event of accidental exposure, follow these first-aid measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial

respiration and consult a physician.

After Skin Contact: Wash the affected area with soap and plenty of water. Consult a

physician.

After Eye Contact: Flush the eyes with water as a precaution.

After Ingestion: Rinse the mouth with water. Never give anything by mouth to an

unconscious person. Consult a physician.

Quantitative Data Summary
The following table summarizes key quantitative data related to Galaxolide and its

transformation product, Galaxolidone, highlighting their environmental presence and

ecotoxicity.

Parameter Galaxolide (HHCB)
Galaxolidone
(HHCB-lac)

Source

Predicted No-Effect

Concentration (PNEC)
2.14 µg/L 18.4 µg/L [1][4]

Concentrations in

Guangzhou

Waterways

20 to 2620 ng/L 3 to 740 ng/L [1][4]

Molecular Weight 258.4 g/mol 272.4 g/mol [5][6]

Log Kow (Octanol-

Water Partition

Coefficient)

5.90 Not Available [5]

Water Solubility 1.75 mg/L at 25°C Not Available [5]
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Step-by-Step Disposal Protocol for Galaxolidone
Given that Galaxolidone is a metabolite of Galaxolide and shares environmental concerns, its

disposal should follow the stringent guidelines for its parent compound, which is classified as

very toxic to aquatic life with long-lasting effects.[7][8][9][10][11]

1. Waste Collection and Segregation:

Collect waste Galaxolidone and any contaminated materials (e.g., weighing paper, gloves,

pipette tips) in a designated, properly labeled, and sealed waste container.

Do not mix Galaxolidone waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

2. Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Galaxolidone," and any other identifiers required by your institution (e.g., CAS number:

507442-49-1).[12]

Indicate the hazards associated with the waste, drawing from the information on Galaxolide:

"Very toxic to aquatic life with long-lasting effects."

3. Storage of Waste:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong acids, bases, and oxidizing agents.[9]

Ensure the storage area has secondary containment to prevent environmental release in

case of a spill.

4. Waste Disposal:

Crucially, do not dispose of Galaxolidone down the drain or in regular trash. This is to

prevent its release into the environment, where it can have long-lasting and toxic effects on

aquatic life.[7][9][10][11]
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

5. Spill Management:

In the event of a spill, avoid breathing vapors, mist, or gas and ensure adequate ventilation.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the spilled material and absorbent into a sealed container for disposal as hazardous

waste.

Clean the spill area thoroughly.

Experimental Protocols Cited
The environmental data presented in this guide are based on studies that employed

established analytical methods for detecting and quantifying Galaxolide and Galaxolidone in

environmental samples. A common methodology involves:

Sample Collection: Water or sediment samples are collected from the area of interest.

Extraction: The target compounds (Galaxolide and Galaxolidone) are extracted from the

sample matrix using techniques like solid-phase extraction (SPE) for water samples or

pressurized liquid extraction (PLE) for sediment samples.

Clean-up: The extract is purified to remove interfering substances.

Analysis: The concentration of the target compounds is determined using high-performance

liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) or gas chromatography-

mass spectrometry (GC-MS).

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Galaxolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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